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Compound of Interest

Compound Name: AChE-IN-55

Cat. No.: B12371380 Get Quote

Essential Safety and Handling Guide for AChE-IN-55
This guide provides critical safety and logistical information for the handling and disposal of

AChE-IN-55, an acetylcholinesterase inhibitor. The following procedures and recommendations

are intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices.

Hazard Identification and Classification
AChE-IN-55 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] It is crucial to handle this compound with care to avoid accidental ingestion and

environmental contamination.

Hazard Classification Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic life.

[1]

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects.[1]
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Physical and Chemical Properties

Molecular Formula C38H45N5O

Molecular Weight 587.80

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling AChE-IN-
55 to minimize exposure risk. The recommended PPE includes:

Eye and Face Protection: Safety goggles with side-shields are mandatory to protect against

splashes.[1]

Skin Protection:

Gloves: Chemical-resistant protective gloves are required.[1]

Clothing: An impervious lab coat or other protective clothing should be worn.[1]

Respiratory Protection: A suitable respirator should be used, especially in areas without

adequate exhaust ventilation.[1]

General laboratory safety equipment, such as an accessible safety shower and eye wash

station, must be available and in working order.[1]

Handling and Storage Protocols
Safe Handling:

Avoid contact with eyes, skin, and clothing.[1]

Prevent inhalation of dust or aerosols by working in a well-ventilated area, preferably with

local exhaust ventilation.[1]

Do not eat, drink, or smoke in areas where the compound is handled.[1]

Wash hands thoroughly after handling.[1]
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Storage:

Store in a tightly sealed container in a cool, well-ventilated area.[1]

Protect from direct sunlight and sources of ignition.[1]

For long-term stability, store the powder at -20°C and solutions at -80°C.[1]

Incompatible with strong acids/alkalis and strong oxidizing/reducing agents.[1]

First Aid Measures
In case of exposure, follow these first aid procedures immediately:

If Swallowed: Call a POISON CENTER or doctor immediately. Rinse mouth.[1]

Eye Contact: Remove contact lenses if present. Immediately flush eyes with large amounts

of water, separating eyelids to ensure thorough rinsing. Seek prompt medical attention.[1]

Skin Contact: Thoroughly rinse the affected area with plenty of water. Remove contaminated

clothing and shoes and consult a physician.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer

cardiopulmonary resuscitation if necessary and seek medical attention.[1]

Spill and Disposal Procedures
Spill Management:

Ensure the cleanup is conducted by trained personnel wearing appropriate PPE.

Avoid generating dust.

Collect the spilled material and place it in a suitable container for disposal.

Prevent the substance from entering drains, water courses, or the soil.[1]

Disposal:
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Dispose of the contents and container at an approved waste disposal facility.[1]

Follow all local, state, and federal regulations for hazardous waste disposal.

Visual Guides
The following diagrams illustrate the recommended operational workflow for handling AChE-IN-
55 and the general signaling pathway of acetylcholinesterase inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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